Cas no 908600-70-4 (5-fluoro-1H-indole-4-carboxylic acid)

• Product Name: 5-fluoro-1H-indole-4-carboxylic acid
• CAS No: 908600-70-4
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD12924428
• CID: 1011954
• PubChem ID: 11672766
• Update Time: 2025-05-28

5-fluoro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-4-CARBOXYLIC ACID,5-FLUORO
• 1H-Indole-4-carboxylic acid, 5-fluoro-
• 5-fluoro-1H-indole-4-carboxylic acid
• 5-Fluoro-1H-indole-4-carboxylic acid (ACI)
• SCHEMBL21819005
• 5-fluoro-1H-indole-4-carboxylicAcid
• 1H-INDOLE-4-CARBOXYLICACID,5-FLUORO
• DB-139738
• CS-0141828
• SB15171
• EN300-1654915
• C16670
• 908600-70-4
• 5-Fluoroindole-4-carboxylic Acid
• BS-51402

• MDL： MFCD12924428
• Inchi： 1S/C9H6FNO2/c10-6-1-2-7-5(3-4-11-7)8(6)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： WAEMHSZWSHYBDH-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C(NC=C2)C=CC=1F)O

Computed Properties

• Exact Mass: 179.03825660g/mol
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 286.2±33.0 °C at 760 mmHg
• Flash Point: 120.7±29.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-fluoro-1H-indole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)